molecular formula C11H22N2 B8545140 2-[Ethyl(heptyl)amino]acetonitrile

2-[Ethyl(heptyl)amino]acetonitrile

Cat. No. B8545140
M. Wt: 182.31 g/mol
InChI Key: MKRWWCIFYXJCNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04544654

Procedure details

Combine 7.95 g (0.055 moles) ethyl(heptyl)amine, 3.5 ml (0.055 moles) chloroacetonitrile, 5.8 g (0.055 moles) sodium carbonate and 25 ml toluene in a sealed pressure tube. Heat to 125° C. for 18 hrs. Follow the progress of the reaction by thin layer chromatography on silica gel (CH3CN+MeOH+NH4OH, 85+10+5). At the completion of the reaction, filter the reaction mixture and evaporate the solvents to provide the title compound.
Quantity
7.95 g
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
5.8 g
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[CH2:1]([NH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10])[CH3:2].Cl[CH2:12][C:13]#[N:14].C(=O)([O-])[O-].[Na+].[Na+]>C1(C)C=CC=CC=1>[CH2:1]([N:3]([CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10])[CH2:12][C:13]#[N:14])[CH3:2] |f:2.3.4|

Inputs

Step One
Name
Quantity
7.95 g
Type
reactant
Smiles
C(C)NCCCCCCC
Step Two
Name
Quantity
3.5 mL
Type
reactant
Smiles
ClCC#N
Step Three
Name
Quantity
5.8 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Four
Name
Quantity
25 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
125 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the progress of the reaction by thin layer chromatography on silica gel (CH3CN+MeOH+NH4OH, 85+10+5)
CUSTOM
Type
CUSTOM
Details
At the completion of the reaction
FILTRATION
Type
FILTRATION
Details
filter the reaction mixture
CUSTOM
Type
CUSTOM
Details
evaporate the solvents

Outcomes

Product
Name
Type
product
Smiles
C(C)N(CC#N)CCCCCCC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.